Cas no 104478-93-5 (N-(4-Aminophenyl)-2,2-dimethylpropanamide)

• Product Name: N-(4-Aminophenyl)-2,2-dimethylpropanamide
• CAS No: 104478-93-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD00186306
• CID: 1069674
• PubChem ID: 4059564
• Update Time: 2025-04-20

N-(4-Aminophenyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminophenyl)pivalamide
• N-(4-Aminophenyl)-2,2-dimethylpropanamide
• 2,2-dimethyl-N-(4-aminophenyl)propionamide
• 4-(N-2,2-dimethylpropanoyl)aminoaniline
• AC1N35TK
• AC1Q1LOC
• CTK4A3073
• N-(4-aminophenyl)-2,2-dimethylpropanamide(SALTDATA: FREE)
• N-(4-Amino-phenyl)-2,2-dimethyl-propionamide
• SBB051051
• SureCN1913557
• AKOS BBV-007764
• N-(4-aminophenyl)-2,2-dimethyl-propionamide
• propanamide, N-(4-aminophenyl)-2,2-dimethyl-
• DTXSID70398880
• CQBPZUVCJMMOLJ-UHFFFAOYSA-N
• MFCD00186306
• STL417934
• BBL034739
• AKOS000104213
• Z57442174
• ALBB-012026
• DB-119625
• CS-0244400
• 104478-93-5
• VS-12655
• E85848
• EN300-27708
• SCHEMBL1913557

• MDL： MFCD00186306
• Inchi： 1S/C11H16N2O/c1-11(2,3)10(14)13-9-6-4-8(12)5-7-9/h4-7H,12H2,1-3H3,(H,13,14)
• InChI Key： CQBPZUVCJMMOLJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.90760